4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol

• IUPAC Name: 4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol
• InChI: InChI=1S/C18H21NO2/c1-2-21-18-9-13(7-8-17(18)20)12-19-16-10-14-5-3-4-6-15(14)11-16/h3-9,16,19-20H,2,10-12H2,1H3
• InChI Key: YZWVROHTDHPKNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2CC3=CC=CC=C3C2)O
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a selective agonist of the ghrelin receptor and stimulates the release of growth hormone (GH) from the pituitary gland. MK-677 has been extensively studied for its potential therapeutic applications in various medical conditions, including growth hormone deficiency, osteoporosis, and muscle wasting.

Mechanism of Action

4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol is a selective agonist of the ghrelin receptor, which is primarily expressed in the hypothalamus and pituitary gland. Activation of the ghrelin receptor by this compound stimulates the release of growth hormone (GH) from the pituitary gland. This compound also increases the secretion of other hormones, such as insulin-like growth factor-1 (IGF-1), which is important for the growth and maintenance of muscle and bone tissue.
Biochemical and Physiological Effects:
This compound has been shown to increase lean body mass and muscle strength in elderly adults. It has also been shown to increase bone density and reduce the risk of fractures in postmenopausal women with osteoporosis. Additionally, this compound has been shown to improve sleep quality and increase appetite in elderly adults.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol in lab experiments is its ability to stimulate the release of growth hormone and other hormones, which can be useful in studying the effects of these hormones on various physiological processes. However, one limitation of using this compound in lab experiments is that it can be expensive and difficult to obtain, which may limit its use in certain studies.

Future Directions

There are several potential future directions for research on 4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol. One area of interest is its potential use in treating conditions such as osteoporosis and muscle wasting. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound, particularly in elderly adults. Finally, research is needed to determine the optimal dosing and administration of this compound for various medical conditions.

Scientific Research Applications

4-[(2,3-dihydro-1H-inden-2-ylamino)methyl]-2-ethoxyphenol has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to increase lean body mass, muscle strength, and bone density in elderly adults. This compound has also been studied in patients with growth hormone deficiency, where it has been shown to increase GH and insulin-like growth factor-1 (IGF-1) levels. Additionally, this compound has been investigated for its potential use in treating conditions such as osteoporosis, muscle wasting, and Alzheimer's disease.